![molecular formula C17H19ClN2O2 B8479530 Carbamic acid,(3-amino-2'-chloro[1,1'-biphenyl]-4-yl)-,1,1-dimethylethyl ester](/img/structure/B8479530.png)
Carbamic acid,(3-amino-2'-chloro[1,1'-biphenyl]-4-yl)-,1,1-dimethylethyl ester
Cat. No. B8479530
M. Wt: 318.8 g/mol
InChI Key: JUOSUMXGJHBAOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07151098B2
Procedure details
Prepared from (2′-chloro-3-nitro-biphenyl-4-yl)-carbamic acid tert.-butyl ester (Example C8) by catalytic hydrogenation with Raney-Ni according to the general procedure G (method a). Obtained as a white solid (180 mg).
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:24])[NH:7][C:8]1[CH:13]=[CH:12][C:11]([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][C:15]=2[Cl:20])=[CH:10][C:9]=1[N+:21]([O-])=O)([CH3:4])([CH3:3])[CH3:2]>[Ni]>[C:1]([O:5][C:6](=[O:24])[NH:7][C:8]1[CH:13]=[CH:12][C:11]([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][C:15]=2[Cl:20])=[CH:10][C:9]=1[NH2:21])([CH3:4])([CH3:2])[CH3:3]
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Inputs
Step One
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Name
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(2′-chloro-3-nitro-biphenyl-4-yl)-carbamic acid tert.-butyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NC1=C(C=C(C=C1)C1=C(C=CC=C1)Cl)[N+](=O)[O-])=O
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Ni]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(NC1=C(C=C(C=C1)C1=C(C=CC=C1)Cl)N)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 180 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
